Cas no 1444701-01-2 (5-chloro-N-(4-cyanooxan-4-yl)-2-(difluoromethoxy)benzamide)

• Product Name: 5-chloro-N-(4-cyanooxan-4-yl)-2-(difluoromethoxy)benzamide
• CAS No: 1444701-01-2
• MF: C₁₄H₁₃ClF₂N₂O₃
• MW: 330.714429616928
• CID: 5996857
• PubChem ID: 75390699
• Update Time: 2025-11-01

5-chloro-N-(4-cyanooxan-4-yl)-2-(difluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• 1444701-01-2
• AKOS033398384
• CHEMBL3455712
• Z1524854899
• EN300-26686985
• 5-chloro-N-(4-cyanooxan-4-yl)-2-(difluoromethoxy)benzamide

• Inchi： 1S/C14H13ClF2N2O3/c15-9-1-2-11(22-13(16)17)10(7-9)12(20)19-14(8-18)3-5-21-6-4-14/h1-2,7,13H,3-6H2,(H,19,20)
• InChI Key： RLNVLKKNYAORLT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(NC1(C#N)CCOCC1)=O)OC(F)F

Computed Properties

• Exact Mass: 330.0582763g/mol
• Monoisotopic Mass: 330.0582763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71.4Ų

Additional information on 5-chloro-N-(4-cyanooxan-4-yl)-2-(difluoromethoxy)benzamide

Comprehensive Overview of 5-chloro-N-(4-cyanooxan-4-yl)-2-(difluoromethoxy)benzamide (CAS No. 1444701-01-2)

5-chloro-N-(4-cyanooxan-4-yl)-2-(difluoromethoxy)benzamide (CAS No. 1444701-01-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of functional groups, including a chloro substituent, a difluoromethoxy moiety, and a cyanooxan ring, which contribute to its distinct chemical properties and potential applications. Researchers are particularly interested in its role as a building block for novel bioactive molecules, given its structural complexity and versatility.

The compound's CAS number 1444701-01-2 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its benzamide core is a common scaffold in medicinal chemistry, often associated with enzyme inhibition and receptor modulation. The inclusion of a difluoromethoxy group enhances metabolic stability, a feature highly sought after in drug design to improve pharmacokinetics. Meanwhile, the 4-cyanooxan-4-yl fragment introduces steric and electronic effects that can fine-tune molecular interactions.

In recent years, the demand for fluorinated compounds like 5-chloro-N-(4-cyanooxan-4-yl)-2-(difluoromethoxy)benzamide has surged due to their applications in precision agriculture and targeted therapies. Fluorine's ability to influence lipophilicity and bioavailability makes this compound a candidate for optimizing crop protection agents or next-generation pharmaceuticals. Searches for "fluorinated benzamide derivatives" or "CAS 1444701-01-2 applications" reflect growing interest in its synthetic utility.

From a synthetic chemistry perspective, the preparation of 5-chloro-N-(4-cyanooxan-4-yl)-2-(difluoromethoxy)benzamide involves multi-step organic transformations, often requiring palladium-catalyzed cross-coupling or nucleophilic aromatic substitution. Researchers frequently query "synthesis of difluoromethoxybenzamides" or "cyanooxan ring functionalization," highlighting the technical challenges and innovations associated with this compound class. Analytical techniques such as NMR, HPLC, and mass spectrometry are essential for characterizing its purity and confirming structural integrity.

Beyond its chemical attributes, CAS No. 1444701-01-2 aligns with broader trends in sustainable chemistry. The incorporation of fluorine atoms can reduce environmental persistence compared to traditional halogenated analogs, addressing concerns about ecological impact. This resonates with searches for "green fluorination methods" and "eco-friendly agrochemical intermediates," underscoring the compound's relevance to modern industrial priorities.

In conclusion, 5-chloro-N-(4-cyanooxan-4-yl)-2-(difluoromethoxy)benzamide represents a compelling case study in functional group synergy and application-driven design. Its CAS registry number 1444701-01-2 anchors it within a larger ecosystem of high-value specialty chemicals, while its structural features continue to inspire interdisciplinary research. As the scientific community explores "benzamide-based drug discovery" and "fluorine in material science," this compound remains a focal point for innovation.